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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B7769933

For researchers, scientists, and drug development professionals utilizing D-Allose-13C, a
stable, non-radioactive isotopically labeled sugar, proper handling and disposal are paramount
for maintaining a safe laboratory environment and ensuring regulatory compliance. This
document provides immediate, essential safety information and logistical guidance for the
proper disposal of D-Allose-13C.

Core Safety and Handling

D-Allose, the unlabeled parent compound of D-Allose-13C, is not classified as a hazardous
substance.[1][2] Standard laboratory safety protocols should be observed during its handling.
This includes wearing appropriate personal protective equipment (PPE) such as safety glasses,
gloves, and a lab coat. In case of accidental release, sweep up the solid material, avoiding dust
formation, and place it in a suitable container for disposal.[3]

Disposal of D-Allose-13C

The key consideration for the disposal of D-Allose-13C is that Carbon-13 is a stable, non-
radioactive isotope.[2] Therefore, compounds labeled with stable isotopes do not require
special handling procedures beyond those for the unlabeled compound.[2] The disposal of
waste containing stable isotopes like Carbon-13 is significantly less complex than that for
radioactive isotopes.[4]

The primary guideline is to dispose of D-Allose-13C in accordance with local, state, and
federal regulations for non-hazardous chemical waste. It should not be mixed with general
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laboratory waste unless permitted by institutional guidelines.

Quantitative Data Summary

Parameter Valuel/lInformation Source
Compound D-Allose-13C N/A
CAS Number 70849-28-4

Molecular Formula CeH1206 (with 13C enrichment) N/A
Hazard Classification Not classified as a hazardous (2]

substance

Isotope Type

Stable (non-radioactive)

[2]

Primary Disposal Guideline

Follow local, state, and federal
regulations for non-hazardous

chemical waste.

Special Handling for Disposal

No extra handling procedures
are required compared to

unlabeled D-Allose.

[2]

Experimental Protocols

No specific experimental protocols for disposal are required beyond standard chemical waste

management procedures. The fundamental principle is to treat D-Allose-13C as you would

treat non-hazardous chemical waste, adhering to your institution's specific waste streams and

protocols.

Disposal Workflow

The logical workflow for the proper disposal of D-Allose-13C is outlined in the diagram below.

This visual guide provides a step-by-step process to ensure safe and compliant disposal.
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D-Allose-13C Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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